Cas no 2137027-13-3 (4-Oxazolecarboxylic acid, 5-[(1R)-1-aminopentyl]-)

4-Oxazolecarboxylic acid, 5-[(1R)-1-aminopentyl]-, is a chiral oxazole derivative featuring a carboxylic acid functional group and an aminopentyl side chain in the (R)-configuration. This compound is of interest in medicinal chemistry and pharmaceutical research due to its potential as a building block for bioactive molecules, particularly in the synthesis of peptidomimetics and heterocyclic scaffolds. The stereospecific (R)-aminopentyl moiety enhances its utility in designing enantioselective compounds. Its oxazole core contributes to stability and bioavailability, while the carboxylic acid group allows for further derivatization. This product is suitable for applications in drug discovery, where precise stereochemistry and functional group compatibility are critical.

4-Oxazolecarboxylic acid, 5-[(1R)-1-aminopentyl]- structure

2137027-13-3 structure

Product Name:4-Oxazolecarboxylic acid, 5-[(1R)-1-aminopentyl]-

CAS No:2137027-13-3

MF:C₉H₁₄N₂O₃

MW:198.219062328339

CID:5256752

Update Time:2025-05-23

4-Oxazolecarboxylic acid, 5-[(1R)-1-aminopentyl]- Chemical and Physical Properties

Names and Identifiers

- 4-Oxazolecarboxylic acid, 5-[(1R)-1-aminopentyl]-
- Inchi： 1S/C9H14N2O3/c1-2-3-4-6(10)8-7(9(12)13)11-5-14-8/h5-6H,2-4,10H2,1H3,(H,12,13)/t6-/m1/s1
- InChI Key： ZSUQEFWKKBYSGD-ZCFIWIBFSA-N
- SMILES： O1C([C@H](N)CCCC)=C(C(O)=O)N=C1

4-Oxazolecarboxylic acid, 5-[(1R)-1-aminopentyl]- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-373188-0.05g	5-[(1R)-1-aminopentyl]-1,3-oxazole-4-carboxylic acid	2137027-13-3	0.05g	$2148.0	2023-03-02
Enamine	EN300-373188-0.1g	5-[(1R)-1-aminopentyl]-1,3-oxazole-4-carboxylic acid	2137027-13-3	0.1g	$2251.0	2023-03-02
Enamine	EN300-373188-0.25g	5-[(1R)-1-aminopentyl]-1,3-oxazole-4-carboxylic acid	2137027-13-3	0.25g	$2353.0	2023-03-02
Enamine	EN300-373188-0.5g	5-[(1R)-1-aminopentyl]-1,3-oxazole-4-carboxylic acid	2137027-13-3	0.5g	$2455.0	2023-03-02
Enamine	EN300-373188-1.0g	5-[(1R)-1-aminopentyl]-1,3-oxazole-4-carboxylic acid	2137027-13-3	1g	$0.0	2023-06-07
Enamine	EN300-373188-2.5g	5-[(1R)-1-aminopentyl]-1,3-oxazole-4-carboxylic acid	2137027-13-3	2.5g	$5014.0	2023-03-02
Enamine	EN300-373188-5.0g	5-[(1R)-1-aminopentyl]-1,3-oxazole-4-carboxylic acid	2137027-13-3	5.0g	$7420.0	2023-03-02
Enamine	EN300-373188-10.0g	5-[(1R)-1-aminopentyl]-1,3-oxazole-4-carboxylic acid	2137027-13-3	10.0g	$11001.0	2023-03-02

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Additional information on 4-Oxazolecarboxylic acid, 5-[(1R)-1-aminopentyl]-

Exploring the Potential of 4-Oxazolecarboxylic acid, 5-[(1R)-1-aminopentyl]- (CAS No. 2137027-13-3) in Modern Research

The compound 4-Oxazolecarboxylic acid, 5-[(1R)-1-aminopentyl]- (CAS No. 2137027-13-3) has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical and biochemical research. This oxazole derivative is characterized by its carboxylic acid functional group and an aminopentyl side chain, which contribute to its versatility in drug design and synthesis. Researchers are particularly interested in its role as a building block for novel therapeutics, especially in the context of targeted drug delivery and enzyme inhibition.

One of the most searched questions in the field of organic chemistry is: "What are the applications of oxazole derivatives in medicine?" The answer lies in the compound's ability to interact with biological systems. 4-Oxazolecarboxylic acid, 5-[(1R)-1-aminopentyl]- exhibits promising bioactivity, making it a candidate for studies related to anti-inflammatory and antimicrobial agents. Its chiral center (1R configuration) further enhances its potential for stereoselective synthesis, a hot topic in modern asymmetric catalysis.

In the era of personalized medicine, the demand for tailored molecular scaffolds like this compound is rising. Searches for "how to optimize oxazole-based drug candidates" or "role of chirality in drug efficacy" reflect this trend. The aminopentyl chain in CAS No. 2137027-13-3 allows for modifications that can improve cell permeability and target binding affinity, addressing common challenges in drug discovery.

Another trending topic is green chemistry, where researchers explore sustainable synthesis methods for compounds like 4-Oxazolecarboxylic acid, 5-[(1R)-1-aminopentyl]-. Questions such as "eco-friendly routes to heterocyclic compounds" dominate academic forums. This compound’s potential for catalytic hydrogenation or biocatalytic transformation aligns with these sustainability goals.

From a computational chemistry perspective, molecular docking studies of this oxazole derivative are frequently searched. Its hydrogen-bonding capacity and conformational flexibility make it an interesting subject for in silico drug design. The carboxylic acid group also enables salt formation, a strategy to enhance drug solubility—a key focus in formulation science.

In summary, 4-Oxazolecarboxylic acid, 5-[(1R)-1-aminopentyl]- (CAS No. 2137027-13-3) represents a multifaceted tool for researchers tackling infectious diseases, chronic inflammation, and metabolic disorders. Its integration into high-throughput screening libraries and combinatorial chemistry workflows underscores its relevance in contemporary biomedical innovation.